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Compound of Interest

Compound Name: Boc-2-bromo-D-phenylalanine

Cat. No.: B558748

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-tert-butoxycarbonyl-2-bromo-D-phenylalanine (Boc-2-bromo-D-phenylalanine) is a
specialized amino acid derivative that serves as a critical building block in peptide synthesis
and medicinal chemistry. Its unique structure, featuring a tert-butoxycarbonyl (Boc) protecting
group on the a-amino group and a bromine atom at the 2-position of the phenyl ring, offers
enhanced reactivity and versatility.[1] This modification allows for the strategic incorporation of
a brominated phenylalanine residue into peptide chains, which can facilitate further chemical
modifications and the development of novel bioactive peptides and peptidomimetics.[1]
Researchers utilize Boc-2-bromo-D-phenylalanine in drug discovery to create new
compounds for targeting specific biological pathways, with potential applications in treating a
range of diseases, including cancer and neurological disorders.[1][2] The stability and handling
characteristics of this compound make it a valuable tool in the laboratory for advancing peptide
chemistry and pharmaceutical development.[1]

Physicochemical Properties

The fundamental physicochemical properties of Boc-2-bromo-D-phenylalanine are
summarized in the table below. These parameters are essential for its use in synthetic organic
chemistry and for the characterization of resulting compounds.
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Property Value Source(s)

--INVALID-LINK--, --INVALID-

CAS Number 261360-76-3
LINK--, --INVALID-LINK--
--INVALID-LINK--, --INVALID-
Molecular Formula C14H18BrNOa4
LINK--, --INVALID-LINK--
] --INVALID-LINK--, --INVALID-
Molecular Weight 344.2 g/mol
LINK--
White powder or white to --INVALID-LINK--, --INVALID-
Appearance .
yellow solid LINK--
Melting Point 103-108 °C --INVALID-LINK--
] --INVALID-LINK--, --INVALID-
Purity =99% (HPLC), 97%
LINK--
) ] [a]2*_ D_=+34+1°(c=1in
Optical Rotation --INVALID-LINK--
EtOH)
N --INVALID-LINK--, --INVALID-
Storage Conditions 0-8°C

LINK--

Experimental Protocols

Detailed experimental procedures are crucial for the successful application of Boc-2-bromo-D-
phenylalanine in research and development. Below are representative protocols for its
synthesis, purification, and analysis.

Synthesis of Boc-Protected Amino Acids (General
Procedure)

This protocol describes a general method for the N-Boc protection of an amino acid, which can
be adapted for the synthesis of Boc-2-bromo-D-phenylalanine from 2-bromo-D-
phenylalanine.

Materials:
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e 2-bromo-D-phenylalanine

o Di-tert-butyl dicarbonate ((Boc)20)

o Triethylamine (EtsN)

e Acetone

o Water

o Ethyl acetate

e Petroleum ether

o Saturated sodium chloride solution (brine)

e Anhydrous sodium sulfate (Na2S0a4)

e Dilute hydrochloric acid (HCI)

Procedure:

o Dissolve the amino acid in a mixture of acetone and water.

e Add triethylamine to the solution.

o Add di-tert-butyl dicarbonate to the reaction mixture and stir at a controlled temperature (e.g.,
0-40°C) for several hours.[3]

» After the reaction is complete, remove the acetone under reduced pressure.

o Extract the aqueous solution with ethyl acetate or ether.

o Adjust the pH of the aqueous layer to 2-3 with dilute HCI.[3]

o Extract the acidified aqueous layer with ethyl acetate.

o Combine the organic layers and wash with brine.
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» Dry the organic layer over anhydrous Na=SOa, filter, and evaporate the solvent to yield the
crude product.[3]

o Recrystallize the product from a suitable solvent system like ethyl acetate and petroleum
ether to obtain the purified Boc-protected amino acid.[3]

Purification by Column Chromatography

For higher purity, the synthesized product can be purified using silica gel column
chromatography.

Materials:

Crude Boc-2-bromo-D-phenylalanine

Silica gel (60-120 mesh)

Methanol

Chloroform or Dichloromethane (DCM)

Procedure:

e Prepare a slurry of silica gel in the chosen eluent (e.g., 2-5% methanol in chloroform).[4]
e Pack a chromatography column with the silica gel slurry.

e Dissolve the crude product in a minimum amount of the eluent.

o Load the dissolved sample onto the top of the silica gel column.

o Elute the column with the solvent system, collecting fractions.

e Monitor the fractions by Thin Layer Chromatography (TLC) to identify those containing the
pure product.[4]

o Combine the pure fractions and evaporate the solvent to obtain the purified Boc-2-bromo-D-
phenylalanine.[4]
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Analysis by High-Performance Liquid Chromatography
(HPLC)

HPLC is a standard method to assess the purity of Boc-2-bromo-D-phenylalanine.
Typical Conditions:
e Column: A reversed-phase column (e.g., C18) is commonly used for amino acid analysis.

» Mobile Phase: A gradient of an aqueous buffer (e.g., water with 0.1% trifluoroacetic acid) and
an organic solvent (e.g., acetonitrile with 0.1% trifluoroacetic acid).

» Detection: UV detection at a wavelength suitable for the phenyl ring (e.g., 214 nm or 254
nm).

e Flow Rate: Typically 1.0 mL/min.

Injection Volume: 10-20 pL of a prepared sample solution.

The retention time and peak purity are analyzed to determine the identity and purity of the
compound.

Structural Elucidation by Nuclear Magnetic Resonance
(NMR) Spectroscopy

NMR spectroscopy is essential for confirming the chemical structure of the synthesized
compound.

Sample Preparation:

» Dissolve 10-20 mg of the purified product in approximately 0.6 mL of a deuterated solvent
(e.g., CDCIs, DMSO-ds).[5]

e Transfer the solution to a 5 mm NMR tube.[5]

1H NMR Spectroscopy:
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o Expected signals would include those for the tert-butyl protons of the Boc group (a singlet
around 1.4 ppm), the a- and B-protons of the phenylalanine backbone, and the aromatic
protons of the 2-bromophenyl ring.

13C NMR Spectroscopy:

e This would confirm the presence of all carbon atoms, including the carbonyl carbons of the
Boc and carboxylic acid groups, the carbons of the tert-butyl group, the a- and [3-carbons,
and the aromatic carbons.

2D NMR Techniques:

e Techniques like COSY, HSQC, and HMBC can be used for unambiguous assignment of all
proton and carbon signals and to confirm the connectivity of the molecule.[5]

Mandatory Visualizations

The following diagrams illustrate key workflows and concepts related to the use of Boc-2-
bromo-D-phenylalanine.
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Caption: General workflow for the synthesis and purification of Boc-2-bromo-D-
phenylalanine.
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Boc Solid-Phase Peptide Synthesis (SPPS) Cycle

Resin-Bound Peptide
(N-terminal Boc)

1. Na-Boc Deprotection

(e.g., 50% TFA in DCM)

Washing Steps

(DCM/DMF) Repeat Cycle

2. Neutralization
(e.g., DIEAin DCM)

3. Coupling
(Boc-2-bromo-D-phenylalanine,
Coupling Reagent)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. chemimpex.com [chemimpex.com]

3. CN1793110A - Process for preparing Boc protected amino acid by (Boc) O - Google
Patents [patents.google.com]

4. derpharmachemica.com [derpharmachemica.com]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b558748?utm_src=pdf-body-img
https://www.benchchem.com/product/b558748?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/07401
https://www.chemimpex.com/products/07429
https://patents.google.com/patent/CN1793110A/en
https://patents.google.com/patent/CN1793110A/en
https://www.derpharmachemica.com/pharma-chemica/synthesis-and-characterization-of-a-new-peptide-analogue2aminon2aminoethyl3phenylpropionamide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558748?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e 5. benchchem.com [benchchem.com]

 To cite this document: BenchChem. [A Technical Guide to the Physicochemical Properties of
Boc-2-bromo-D-phenylalanine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b558748#physicochemical-properties-of-boc-2-bromo-
d-phenylalanine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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